Cas no 2229479-10-9 (2-(2-chloro-6-methylphenyl)methyloxirane)

• Product Name: 2-(2-chloro-6-methylphenyl)methyloxirane
• CAS No: 2229479-10-9
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 6386360
• PubChem ID: 165966892
• Update Time: 2025-05-27

2-(2-chloro-6-methylphenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylphenyl)methyloxirane
• 2-[(2-chloro-6-methylphenyl)methyl]oxirane
• EN300-1979609
• 2229479-10-9

• Inchi： 1S/C10H11ClO/c1-7-3-2-4-10(11)9(7)5-8-6-12-8/h2-4,8H,5-6H2,1H3
• InChI Key： IZPOCUBOQQZKRE-UHFFFAOYSA-N
• SMILES： O1CC1CC1=C(C)C=CC=C1Cl

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 266.8±20.0 °C(Predicted)

Additional information on 2-(2-chloro-6-methylphenyl)methyloxirane

Recent Advances in the Study of 2-(2-chloro-6-methylphenyl)methyloxirane (CAS: 2229479-10-9): A Comprehensive Research Brief

2-(2-chloro-6-methylphenyl)methyloxirane (CAS: 2229479-10-9) is a chiral epoxide compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its stereoselective synthesis, biological activity, and applications in drug development. This research brief aims to provide an updated overview of the latest findings related to this compound, highlighting its chemical properties, synthetic methodologies, and pharmacological potential.

One of the most notable advancements in the study of 2-(2-chloro-6-methylphenyl)methyloxirane is the development of efficient catalytic systems for its enantioselective synthesis. Researchers have reported the use of chiral catalysts, such as Jacobsen's catalyst, to achieve high enantiomeric excess (ee) in the epoxidation of the corresponding olefin precursor. These methodologies not only improve the yield and purity of the target compound but also offer scalable solutions for industrial applications. Additionally, recent computational studies have provided insights into the reaction mechanisms, further optimizing the synthetic routes.

In terms of biological activity, 2-(2-chloro-6-methylphenyl)methyloxirane has shown promise as a precursor for the synthesis of compounds with anti-inflammatory and anticancer properties. For instance, derivatives of this epoxide have been evaluated for their ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Preliminary in vitro studies have demonstrated moderate to high inhibitory activity, suggesting its potential as a lead compound for further drug development. Moreover, its role in the synthesis of chiral β-blockers and other cardiovascular drugs has been explored, expanding its applicability in medicinal chemistry.

Recent pharmacological studies have also investigated the metabolic stability and toxicity profile of 2-(2-chloro-6-methylphenyl)methyloxirane. In vivo experiments using rodent models have indicated that the compound exhibits favorable pharmacokinetic properties, with low acute toxicity and good bioavailability. However, further studies are required to assess its long-term effects and potential side effects. These findings underscore the importance of continued research to fully elucidate the compound's therapeutic potential and safety profile.

In conclusion, 2-(2-chloro-6-methylphenyl)methyloxirane (CAS: 2229479-10-9) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and pharmacological characterization have highlighted its potential as a key building block for drug discovery. Future research should focus on optimizing its synthetic routes, exploring novel derivatives, and conducting comprehensive preclinical studies to unlock its full therapeutic potential. This brief serves as a timely update for researchers and industry professionals engaged in the development of epoxide-based bioactive molecules.